2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-3-(3-methoxybenzyl)benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C24H21N3O4S/c1-14-19(15(2)31-26-14)13-32-24-25-21-18-9-4-5-10-20(18)30-22(21)23(28)27(24)12-16-7-6-8-17(11-16)29-3/h4-11H,12-13H2,1-3H3
• InChI Key: YPCOWDOFXZPIRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol

Description

2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-3-(3-methoxybenzyl)benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H21N3O4S and its molecular weight is 447.51. The purity is usually 95%.
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Scientific Research Applications

Pharmacology and Pharmacokinetics

Preclinical Pharmacology and Pharmacokinetics

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Toxicity and Safety

Seizures and Systemic Inflammatory Response

The case of seizures and systemic inflammatory response associated with 2C drugs highlights the need for toxicity studies and understanding the adverse effects of chemical compounds. Such research can inform safety guidelines and regulatory measures for the use of novel compounds in both clinical and non-clinical settings (Thornton et al., 2017).

Environmental and Public Health

Exposure to Chemicals in Children

A study on the exposure of Japanese children to pyrethroid metabolites through urine biomonitoring emphasizes the significance of environmental health research. Investigating how various compounds are metabolized and their presence in biological samples can provide critical information on human exposure levels and potential health risks, which is applicable to a wide range of chemicals including novel compounds (Ueyama et al., 2022).

Diagnostic and Therapeutic Applications

Radiation Dosimetry and Biodistribution

Research on the biodistribution and radiation dosimetry of 11C-PBR28, a PET radioligand, in monkeys and humans for imaging inflammation demonstrates the use of chemical compounds in diagnostic applications. Such studies are crucial for the development of diagnostic tools and therapeutic interventions, offering a framework for how novel compounds could be evaluated for similar purposes (Brown et al., 2007).